(S)-2-amino-3-hydroxy-N-methylpropanamide hydrochloride

• IUPAC Name: (2S)-2-amino-3-hydroxy-N-methylpropanamide;hydrochloride
• InChI: InChI=1S/C4H10N2O2.ClH/c1-6-4(8)3(5)2-7;/h3,7H,2,5H2,1H3,(H,6,8);1H/t3-;/m0./s1
• InChI Key: XINMWXLNOACQFQ-DFWYDOINSA-N
• Canonical SMILES: CNC(=O)C(CO)N.Cl
• Isomeric SMILES: CNC(=O)[C@H](CO)N.Cl
• Molecular Formula: C4H11ClN2O2
• Molecular Weight: 154.59 g/mol

Description

The compound is a hydrochloride salt of an amino acid derivative. Hydrochloride salts are commonly used in pharmaceuticals to improve their solubility. The “(S)-2-amino-3-hydroxy” part suggests the presence of an amino group (-NH2) and a hydroxy group (-OH) on a carbon skeleton, and the “N-methylpropanamide” part indicates a propanamide group (-C(O)NH2) with a methyl group (-CH3) attached to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. As a hydrochloride salt, it would likely be soluble in water. The presence of polar functional groups (amino, hydroxy, and amide) would also suggest a degree of polarity for the compound.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. As an amino acid derivative, it could potentially interact with various biological systems, but without specific research or experimental data, it’s difficult to predict.

Safety and Hazards

The safety and hazards would depend on the specific properties of the compound. Generally, care should be taken when handling any chemical compound, especially if its safety profile is not well-known.

Future Directions

The future directions for research would depend on the potential applications of the compound. If it shows promising biological activity, it could be investigated further for potential therapeutic uses.